Cas no 64541-19-1 (3,5-PYRIDINEDICARBONITRILE, 6-ETHOXY-1,2-DIHYDRO-2-OXO-4-PHENYL-)

• Product Name: 3,5-PYRIDINEDICARBONITRILE, 6-ETHOXY-1,2-DIHYDRO-2-OXO-4-PHENYL-
• CAS No: 64541-19-1
• MF: C₁₅H₁₁N₃O₂
• MW: 265.266742944717
• CID: 3290636
• PubChem ID: 12434924
• Update Time: 2025-04-21

3,5-PYRIDINEDICARBONITRILE, 6-ETHOXY-1,2-DIHYDRO-2-OXO-4-PHENYL- Chemical and Physical Properties

Names and Identifiers

• 3,5-PYRIDINEDICARBONITRILE, 6-ETHOXY-1,2-DIHYDRO-2-OXO-4-PHENYL-
• 2-ethoxy-6-hydroxy-4-phenyl-3,5-pyridinedicarbonitrile
• 2-ethoxy-6-oxo-4-phenyl-1H-pyridine-3,5-dicarbonitrile
• 64541-19-1
• 2-ethoxy-6-hydroxy-4-phenylpyridine-3,5-dicarbonitrile
• AK-968/11283012

• Inchi： 1S/C15H11N3O2/c1-2-20-15-12(9-17)13(10-6-4-3-5-7-10)11(8-16)14(19)18-15/h3-7H,2H2,1H3,(H,18,19)
• InChI Key： QVKWYTPIOQUXLL-UHFFFAOYSA-N
• SMILES： C1(C#N)C(O)=NC(=C(C#N)C=1C1C=CC=CC=1)OCC

Computed Properties

• Exact Mass: 265.085126602Da
• Monoisotopic Mass: 265.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 85.9Ų